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Compound of Interest

Compound Name: zinc 2-aminobenzenethiolate

Cat. No.: B082519

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling zinc 2-aminobenzenethiolate. The following
procedures and data are designed to ensure safe handling, storage, and disposal of this
chemical.

Hazard Summary

Zinc 2-aminobenzenethiolate and its precursors can be harmful if not handled properly. Key
hazards include:

Oral Toxicity: Harmful if swallowed.

Eye Damage: Can cause serious eye damage or irritation[1].

Skin and Respiratory Irritation: May cause skin and respiratory irritation[1][2].

Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.

Quantitative Data

The following table summarizes key quantitative data. Note that specific occupational exposure
limits for zinc 2-aminobenzenethiolate are not readily available; therefore, data for related
zinc compounds are provided for guidance.
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Parameter Value

Compound

Source

Acute Oral LD50 (Rat) 1260 mg/kg

2-Aminobenzenethiol

related substance

[3]

OSHA PEL (TWA 8- 5 mg/m3 (dust and ] ]

Zinc Oxide [4]
hr) fume)
NIOSH REL (TWA 10- 5 mg/m3 (dust and ] ]

Zinc Oxide [4]
hr) fume)
NIOSH STEL (15-min) 10 mg/m3 (fume) Zinc Oxide [5]

1.84 g/mL at 25 °C

Density (77°F)

2-Aminobenzenethiol

related substance

Abbreviations: LD50 (Lethal Dose, 50%), OSHA (Occupational Safety and Health
Administration), PEL (Permissible Exposure Limit), TWA (Time-Weighted Average), NIOSH
(National Institute for Occupational Safety and Health), REL (Recommended Exposure Limit),

STEL (Short-Term Exposure Limit).

Operational and Disposal Plans
Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory to prevent exposure.

o Eye and Face Protection: Wear chemical safety goggles or a face shield[1][6].

» Skin Protection: A lab coat should be worn. For hand protection, nitrile gloves are

recommended[6].

» Respiratory Protection: If working in an area with poor ventilation or where dusts may be

generated, use a NIOSH-approved respirator.

Handling and Storage Protocol

» Ventilation: Always handle zinc 2-aminobenzenethiolate in a well-ventilated area,

preferably within a chemical fume hood[3][6].

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-z/S25902.pdf
https://wwwn.cdc.gov/TSP/PHS/PHS.aspx?phsid=300&toxid=54
https://wwwn.cdc.gov/TSP/PHS/PHS.aspx?phsid=300&toxid=54
https://bec-techdocs-prod.s3.us-west-2.amazonaws.com/techdoc/files/msds/EN_US/306812AN.pdf?AWSAccessKeyId=ASIA2KJI7HMZZMOKFMIL&Expires=1752116709&Signature=JkNWmNU87oxp1DwCz1zc0dglTXk%3D&x-amz-security-token=IQoJb3JpZ2luX2VjEKr%2F%2F%2F%2F%2F%2F%2F%2F%2F%2FwEaCXVzLXdlc3QtMiJHMEUCIQChvMSGb8k0u9VR8IjK5eV%2BzCNBVusR63stvZeKJciBNQIgEO4q59JXb3GlGeJ7bDhYQCYk7OuUAn7iJZYXTsDxDOIqgwMIs%2F%2F%2F%2F%2F%2F%2F%2F%2F%2F%2FARAEGgw3MDkyOTI0MDc2MDMiDO%2FD0t2ALGPr0cLKZCrXAp14qtSOLVNnxPjLL7c%2BYewqriXT8FwlckbRJNboRn4jP67JS2hQzpFPwtgiSDi%2BD0dv5btUYe3kIZHPfTP%2Fi6X1t%2F8tj4II9ZY4EV2HFKqLUWubdHVDuNX8y0vw2WGmmNw73P65fD0%2FivRu4crPf6NRWbbhKk45%2FHBV7hFIKv91JNPBBUoG%2BP0Sw%2Fxy%2FzkUE3zU4VhuxzmiISCFJgtYO8HYCoUjoxcFri7b0B9TfdydRuuVybHkED0FmhCFpiOgqjSEl3H%2F7U7YUcP4nyBwC%2BUrybUNU0YyjCc60svJuHfZsEtl%2B8NHWC6WF%2F1AFd9WNovH%2B9eXj%2FBsvVqhljLXAg6l%2BI1LCqBvL0dmlKtV6iFtQ%2BJp7i%2FIT1TdB0yQfmQhh44iBnuVyGVMTule0XiWe3q8aa39PBoDW5LYiaXnnf4BDzrF5o44AR3ss%2F4mu7nqvoKxMojF3ygwrLq8wwY6ngFogg6U0p1WEVwfexQ3%2B8akAh2Ken8B9lUfXHAzWKpor%2FNLSBQMijSO7mQblUWFlPfvd0MXiijJwy5wYUVuM07zOjhhzVvFeG9Ose%2FSoPL%2FeWtwsMUSHQ0fXNmGVNss9dw905ZUv0lpyitLrsw3U2yeOzscPaAB8aGOiXgSZY%2B%2BQbReIbVJ%2B2%2B%2BB2jhl7jnDw5AtehquLFFKS0d1zwh%2FA%3D%3D
https://assets.greenbook.net/M96542.pdf
https://www.benchchem.com/product/b082519
https://www.benchchem.com/product/b082519
https://www.benchchem.com/product/b082519?utm_src=pdf-body
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-z/S25902.pdf
https://www.benchchem.com/product/b082519
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Avoid Contact: Prevent contact with skin, eyes, and clothing[7]. Do not inhale dust or
fumes]7].

e Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling
the substance[3][7].

e Storage: Store in a cool, dry, and well-ventilated area. Keep containers tightly closed and
away from incompatible materials such as oxidizing agents, strong acids, and strong
bases|3].

Spill Management Protocol

In the event of a spill, follow these steps:
o Evacuate: Clear the area of all non-essential personnel.
e Ventilate: Ensure the area is well-ventilated.

« Containment: Use an inert absorbent material, such as sand or vermiculite, to contain the
spill[6]. Do not use water to flush the spill, as this can lead to environmental release[6].

o Collection: Carefully collect the absorbed material into a suitable container for hazardous
waste.

« Decontamination: Clean the spill area thoroughly.

» Disposal: Dispose of the collected waste according to hazardous waste regulations.

First Aid Measures

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention[3].

o Skin Contact: Immediately remove contaminated clothing. Rinse the affected skin area with
plenty of water for 15-20 minutes[3][7]. Seek medical attention.

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15-20
minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present
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and easy to do so. Seek immediate medical attention[1][3].

 Ingestion: Do not induce vomiting. Rinse the mouth thoroughly with water. Seek immediate
medical attention[3].

Disposal Plan

All waste containing zinc 2-aminobenzenethiolate must be treated as hazardous waste.

o Waste Characterization: It is the responsibility of the waste generator to properly
characterize all waste materials according to applicable federal, state, and local
regulations]3].

o Containerization: Collect waste in clearly labeled, sealed containers.

» Disposal Route: Do not dispose of with household garbage or allow the product to reach the
sewage system][3]. Arrange for disposal by a licensed hazardous waste disposal company.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for handling zinc 2-
aminobenzenethiolate in a laboratory setting.
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Caption: Workflow for handling zinc 2-aminobenzenethiolate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. assets.greenbook.net [assets.greenbook.net]

o 2. recynk.pl [recynk.pl]

e 3. fishersci.com [fishersci.com]

e 4. Zinc | Public Health Statement | ATSDR [wwwn.cdc.gov]

¢ 5. bec-techdocs-prod.s3.us-west-2.amazonaws.com [bec-techdocs-prod.s3.us-west-
2.amazonaws.com|]

e 6. zinc 2-aminobenzenethiolate | 14650-81-8 | Benchchem [benchchem.com]
e 7. chemicalbook.com [chemicalbook.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Zinc 2-Aminobenzenethiolate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082519#personal-protective-equipment-for-handling-
zinc-2-aminobenzenethiolate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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